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Compound of Interest

Compound Name: p-Hexadecyloxyaniline

CAS No.: 7502-06-9

Cat. No.: B1329825

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental protocol for the synthesis of p-
Hexadecyloxyaniline, a valuable intermediate in the development of pharmaceuticals and

functional materials. The synthesis is achieved via a selective O-alkylation of p-aminophenol

using the Williamson ether synthesis. This method involves the protection of the amino group,

followed by etherification with 1-bromohexadecane and subsequent deprotection. This protocol

includes a comprehensive methodology, a summary of quantitative data, and a workflow

diagram to ensure reproducibility and clarity for researchers in organic synthesis and drug

development.

Introduction
p-Hexadecyloxyaniline is an organic compound characterized by a long C16 alkyl chain

attached to an aniline moiety via an ether linkage. This structural feature imparts amphiphilic

properties, making it a useful building block in the synthesis of liquid crystals, surfactants, and

various pharmacologically active molecules. The Williamson ether synthesis is a robust and
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widely employed method for the preparation of such ethers.[1][2][3][4] The key challenge in the

synthesis of p-alkoxyanilines from p-aminophenol is the potential for competitive N-alkylation of

the amino group. To achieve selective O-alkylation, a common strategy involves the temporary

protection of the amino group.

Experimental Protocol
The synthesis of p-Hexadecyloxyaniline is performed in a three-step sequence:

Protection of the Amino Group: The amino group of p-aminophenol is protected by forming

an imine with benzaldehyde.

Williamson Ether Synthesis: The protected p-aminophenol undergoes a Williamson ether

synthesis with 1-bromohexadecane.

Deprotection of the Amino Group: The protecting group is removed by hydrolysis to yield the

final product.

Materials and Reagents
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Reagent Formula
Molar Mass ( g/mol
)

Purity

p-Aminophenol C₆H₇NO 109.13 ≥98%

Benzaldehyde C₇H₆O 106.12 ≥99%

1-Bromohexadecane C₁₆H₃₃Br 305.34 ≥97%

Potassium Carbonate K₂CO₃ 138.21 ≥99%

Acetone C₃H₆O 58.08 ACS Grade

Methanol CH₃OH 32.04 ACS Grade

Dichloromethane CH₂Cl₂ 84.93 ACS Grade

Hydrochloric Acid HCl 36.46 1N Solution

Sodium Bicarbonate NaHCO₃ 84.01 Saturated Solution

Sodium Sulfate Na₂SO₄ 142.04 Anhydrous

Ethanol C₂H₅OH 46.07 For Recrystallization

Step 1: Synthesis of N-benzylidene-4-hydroxyaniline
(Imine Protection)

In a 250 mL round-bottom flask, dissolve p-aminophenol (e.g., 10.91 g, 100 mmol) in 150 mL

of methanol.

To this solution, add benzaldehyde (10.61 g, 100 mmol) dropwise with stirring.

Stir the resulting solution at room temperature for 1 hour.

Remove the solvent under reduced pressure using a rotary evaporator.

The residue, N-benzylidene-4-hydroxyaniline, is used in the next step without further

purification.
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Step 2: Synthesis of N-benzylidene-4-
(hexadecyloxy)aniline

To the flask containing the crude N-benzylidene-4-hydroxyaniline, add 150 mL of acetone.

Add potassium carbonate (27.64 g, 200 mmol) and 1-bromohexadecane (30.53 g, 100

mmol).

Fit the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring for

24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Wash the solid residue with acetone.

Combine the filtrate and washings, and remove the solvent under reduced pressure.

Step 3: Synthesis of p-Hexadecyloxyaniline
(Deprotection)

To the crude product from the previous step, add 100 mL of dichloromethane and 100 mL of

1N hydrochloric acid.

Stir the mixture vigorously for 1 hour at room temperature.

Separate the aqueous layer in a separatory funnel and neutralize it with a saturated solution

of sodium bicarbonate.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure to obtain the crude p-Hexadecyloxyaniline.

Purification: Recrystallization
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Dissolve the crude p-Hexadecyloxyaniline in a minimal amount of hot ethanol.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

facilitate crystallization.

Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

Dry the purified crystals under vacuum.

Data Presentation
Parameter Value Reference

Molecular Formula C₂₂H₃₉NO

Molecular Weight 333.55 g/mol

Appearance White to off-white solid

Melting Point 59-61 °C Commercial Supplier Data

Expected Yield 70-85% Based on similar syntheses

Solubility

Soluble in hot ethanol,

acetone, dichloromethane.

Insoluble in cold water.

Experimental Workflow
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Experimental Workflow for p-Hexadecyloxyaniline Synthesis

Step 1: Imine Protection

Step 2: Williamson Ether Synthesis

Step 3: Deprotection and Purification

p-Aminophenol

Dissolve in Methanol

Benzaldehyde

React at RT for 1h

Evaporate Solvent

N-benzylidene-4-hydroxyaniline

Dissolve in Acetone

1-Bromohexadecane K2CO3

Reflux for 24h

Filter Inorganic Salts

Evaporate Solvent

N-benzylidene-4-(hexadecyloxy)aniline

Hydrolyze with 1N HCl

Neutralize with NaHCO3

Extract with CH2Cl2

Dry and Evaporate

Crude p-Hexadecyloxyaniline

Recrystallize from Ethanol

Pure p-Hexadecyloxyaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Hexadecyloxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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